2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C20H22ClFN2O/c21-17-9-7-15(8-10-17)12-20(25)23-18-5-3-11-24(14-18)13-16-4-1-2-6-19(16)22/h1-2,4,6-10,18H,3,5,11-14H2,(H,23,25)
• InChI Key: KIZGDKVJPQEKQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClFN2O
• Molecular Weight: 360.9 g/mol

Description

2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide, also known as CFPA, is a compound that has gained attention in recent years due to its potential pharmacological properties. This compound belongs to the class of piperidine derivatives and has been studied for its potential use as an analgesic and anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the opioid system. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide reduces the production of prostaglandins, leading to a reduction in inflammation and pain. 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has also been shown to modulate the opioid system, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has also been shown to reduce neuropathic pain in animal models. In addition, 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has been shown to have a favorable safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide is its potent analgesic and anti-inflammatory effects, which make it a promising candidate for the treatment of pain and inflammation. 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide also has a favorable safety profile, which is important for the development of new drugs. However, one of the main limitations of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide is the lack of clinical data, which makes it difficult to assess its potential for use in humans.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide in humans. This will provide important information on the safety and efficacy of the compound in humans. In addition, the potential use of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide in the treatment of other conditions, such as cancer, should be investigated. Overall, 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide is a promising compound that has the potential to be developed into a new drug for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide involves the reaction of 4-chlorobenzylamine with 2-fluorobenzaldehyde to form the corresponding Schiff base. This Schiff base is then reduced using sodium borohydride to form the final product, 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide. The synthesis of 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has been reported in several research articles, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has been studied for its potential use as an analgesic and anti-inflammatory agent. Several studies have shown that 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide exhibits potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. 2-(4-chlorophenyl)-N-[1-(2-fluorobenzyl)-3-piperidinyl]acetamide has also been studied for its potential use in the treatment of neuropathic pain, where it has been shown to be effective in reducing pain in animal models.